4-(Chloromethyl)-3-methyl-1,2-oxazole

• IUPAC Name: 4-(chloromethyl)-3-methyl-1,2-oxazole
• InChI: InChI=1S/C5H6ClNO/c1-4-5(2-6)3-8-7-4/h3H,2H2,1H3
• InChI Key: ZZXFXHBNCPQBMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC=C1CCl
• Molecular Formula: C5H6ClNO
• DSSTOX Substance ID: DTXSID70604635
• Molecular Weight: 131.56 g/mol
• CAS No.: 99979-76-7

Description

4-(Chloromethyl)-3-methyl-1,2-oxazole, also known as CMMO, is an organic compound with a unique chemical structure and a wide range of applications in the field of organic synthesis. It is a versatile reagent that can be used to synthesize a variety of compounds, including pharmaceuticals, agrochemicals, and other organic compounds. CMMO is a highly reactive compound, and its reactivity and chemical structure make it an attractive choice for many chemical reactions.

Scientific Research Applications

Therapeutic Potential and Chemical Applications

4-(Chloromethyl)-3-methyl-1,2-oxazole is a derivative within the broader class of oxazole compounds, which have garnered significant attention for their wide-ranging therapeutic potentials and applications in chemical synthesis. Oxazoles are oxygen and nitrogen-containing heterocyclic compounds that have demonstrated a variety of pharmacological activities. These activities span from anticancer, antimicrobial, antihyperglycemic, to anti-inflammatory effects, making them subjects of extensive research for the development of new therapeutic agents (R. Kaur et al., 2018). Oxazole derivatives, by virtue of their structural flexibility, can interact with diverse molecular targets, including enzymes and receptors involved in various disease pathways, positioning them as versatile scaffolds in drug development.

Additionally, oxazole compounds, including this compound, play a crucial role in synthetic organic chemistry. Their utility extends to serving as intermediates in the synthesis of more complex molecules. For example, the synthesis and transformation of 4-phosphorylated derivatives of 1,3-azoles, which include oxazoles, have been explored for their chemical and biological properties. These derivatives exhibit a range of biological activities, further highlighting the importance of oxazoles in the development of new chemical entities with potential applications in agriculture, pharmaceuticals, and beyond (E. Abdurakhmanova et al., 2018).

Mechanism of Action

If the compound is biologically active, its mechanism of action would be studied. This involves understanding how the compound interacts with biological systems.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, environmental impact, and other safety-related properties.

Future Directions

This involves predicting or suggesting future research directions based on the compound’s properties and potential applications.